![molecular formula C7H4ClF3N4 B3128995 [[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino]cyanamide CAS No. 339010-77-4](/img/structure/B3128995.png)
[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino]cyanamide
Overview
Description
“[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino]cyanamide” is a chemical compound with the molecular formula C7H6ClF3N2 . It is also known by other names such as 3-chloro-5-trifluoromethyl pyridin-2-yl methanamine hydrochloride, 2-aminomethyl-3-chloro-5-trifluoromethyl pyridine hydrochloride, and 2-aminomethyl-3-chloro-5-trifluoromethyl-pyridine hydrochloride .
Molecular Structure Analysis
The molecular weight of this compound is 210.58 g/mol . The InChI Key, which is a unique identifier for chemical substances, is JVQYWHGODHSTAM-UHFFFAOYSA-N . The SMILES representation of the compound is NCC1=C (Cl)C=C (C=N1)C (F) (F)F .Physical And Chemical Properties Analysis
The compound has a molecular weight of 196.558 Da and a monoisotopic mass of 196.001511 Da . It is a light yellow crystalline powder . Its solubility in water is 622mg/L at 25℃ .Safety and Hazards
This compound is considered hazardous. It causes serious eye irritation, skin irritation, and may cause respiratory irritation. It is harmful if swallowed or inhaled . Safety measures include wearing protective gloves, clothing, and eye protection. If swallowed or inhaled, it is advised to call a poison center or doctor .
properties
IUPAC Name |
[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]cyanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClF3N4/c8-5-1-4(7(9,10)11)2-13-6(5)15-14-3-12/h1-2,14H,(H,13,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YBCRWYLLNHLCJE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Cl)NNC#N)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClF3N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino]cyanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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